![molecular formula C7H13NO2 B3281278 1-((R)-3-Hydroxy-piperidin-1-yl)-ethanone CAS No. 732245-90-8](/img/structure/B3281278.png)
1-((R)-3-Hydroxy-piperidin-1-yl)-ethanone
Overview
Description
1-((R)-3-Hydroxy-piperidin-1-yl)-ethanone, also known as (R)-3-HPA, is a chiral building block that is widely used in the synthesis of various pharmaceutical compounds. This molecule has a unique structure that makes it an important intermediate in the synthesis of many biologically active compounds.
Mechanism of Action
The mechanism of action of (R)-3-HPA is not well understood. However, it has been reported that (R)-3-HPA acts as a chiral building block in the synthesis of various biologically active compounds. The chiral nature of (R)-3-HPA is important in the synthesis of these compounds as it can influence their biological activity.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of (R)-3-HPA. However, it has been reported that (R)-3-HPA is a non-toxic compound that is stable under normal laboratory conditions. It is also soluble in water and organic solvents, which makes it easy to handle in the laboratory.
Advantages and Limitations for Lab Experiments
The advantages of using (R)-3-HPA in laboratory experiments are its high purity and efficiency in synthesis. Additionally, (R)-3-HPA is a chiral building block that can influence the biological activity of synthesized compounds. However, the limitations of using (R)-3-HPA are the lack of information on its biochemical and physiological effects, and the limited number of studies on its mechanism of action.
Future Directions
There are several future directions for research on (R)-3-HPA. One of the future directions is to investigate its mechanism of action and its role as a chiral building block in the synthesis of biologically active compounds. Another future direction is to explore its potential as a drug candidate for the treatment of various diseases. Additionally, future research could focus on the development of new synthesis methods for (R)-3-HPA that are more efficient and environmentally friendly.
Scientific Research Applications
(R)-3-HPA has been extensively used in the synthesis of various pharmaceutical compounds such as antiviral agents, antitumor agents, and anti-inflammatory agents. It has been reported that (R)-3-HPA is a key intermediate in the synthesis of the anti-HIV drug, Raltegravir. Additionally, (R)-3-HPA has been used in the synthesis of anti-tumor agents such as L-685,458, which is a gamma-secretase inhibitor that has shown promising results in the treatment of Alzheimer's disease.
properties
IUPAC Name |
1-[(3R)-3-hydroxypiperidin-1-yl]ethanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-6(9)8-4-2-3-7(10)5-8/h7,10H,2-5H2,1H3/t7-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTFMTRPNNXNQRN-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC(C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N1CCC[C@H](C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10657640 | |
Record name | 1-[(3R)-3-Hydroxypiperidin-1-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10657640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((R)-3-Hydroxy-piperidin-1-yl)-ethanone | |
CAS RN |
732245-90-8 | |
Record name | 1-[(3R)-3-Hydroxypiperidin-1-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10657640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.